Cas no 1805395-65-6 (Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805395-65-6
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4808509
• Update Time: 2025-10-23

Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H5BrF5NO2/c1-18-8(17)4-2-3(7(11)12)5(6(10)16-4)9(13,14)15/h2,7H,1H3
• InChI Key： FSYOYMGVLVGIDR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C(C(F)F)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate

Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805395-65-6) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical synthesis. The structure of this compound features a pyridine ring substituted with a methyl ester group at the 6-position, a bromine atom at the 2-position, and fluorinated methyl groups at the 3 and 4 positions. These substituents significantly influence the compound's reactivity, stability, and potential applications.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development. The presence of multiple fluorine atoms in this compound contributes to its high stability and lipophilicity, making it an attractive candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored the use of Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate in the development of novel insecticides and herbicides due to its ability to interact with specific biological targets.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, electrophilic substitution, and esterification. The bromine atom at the 2-position serves as a leaving group, enabling further functionalization through nucleophilic aromatic substitution. This property makes the compound highly versatile in organic synthesis, allowing chemists to introduce a wide range of substituents tailored to specific applications.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The trifluoromethyl group at the 3-position and the difluoromethyl group at the 4-position enhance the compound's metabolic stability, reducing its susceptibility to enzymatic degradation. This characteristic is particularly valuable in drug design, where maintaining therapeutic efficacy over extended periods is crucial. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases and cancer.

In addition to its role as an intermediate in drug development, Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have investigated its ability to act as an electron-deficient acceptor material, facilitating charge separation and improving device performance.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Studies have shown that the fluorinated substituents increase the compound's persistence in aquatic environments, raising concerns about bioaccumulation. However, ongoing research aims to develop more sustainable synthesis methods and degradation pathways to mitigate these environmental risks.

In conclusion, Methyl 2-bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, enhanced by fluorinated substituents, positions it as a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing modern chemistry.